Cas no 5738-15-8 (4-Chloro-N,6-dimethylpyrimidin-2-amine)

4-Chloro-N,6-dimethylpyrimidin-2-amine is a heterocyclic organic compound featuring a pyrimidine core substituted with chloro, methyl, and amino functional groups. This structure imparts reactivity suitable for use as a versatile intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic substitution potential, while the dimethylamino moiety contributes to nucleophilic reactivity, enabling diverse derivatization. Its stable crystalline form ensures consistent handling and storage. The compound is particularly valued in medicinal chemistry for constructing biologically active molecules, including kinase inhibitors and antimicrobial agents. High purity grades are available to meet stringent research and industrial requirements, ensuring reproducibility in synthetic applications.

4-Chloro-N,6-dimethylpyrimidin-2-amine structure

5738-15-8 structure

Product Name:4-Chloro-N,6-dimethylpyrimidin-2-amine

CAS No:5738-15-8

MF:C₆H₈ClN₃

MW:157.600819587708

MDL:MFCD08272046

CID:946937

PubChem ID:17606464

Update Time:2025-05-24

4-Chloro-N,6-dimethylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-N,6-dimethylpyrimidin-2-amine
- (4-Chlor-6-methyl-pyrimidin-2-yl)-methyl-amin
- (4-Chloro-6-methyl-pyrimidin-2-yl)-methyl-amine
- 4-chloro-6-methyl-2-methylaminopyrimidine
- 4-chloro-N,6-dimethyl-2-pyrimidinamine(SALTDATA: FREE)
- AGN-PC-01KW7T
- CTK5A6768
- MFCD08272046
- XNVNMEQYZOCXNK-UHFFFAOYSA-N
- DB-117949
- SY305523
- AKOS000284174
- 4-CHLORO-N,6-DIMETHYL-2-PYRIMIDINAMINE
- 5738-15-8
- SCHEMBL1672474
- C80055
- 4-chloro-N,6-dimethyl-pyrimidin-2-amine
- AM100974
- BS-38206
- F8886-5105
- AB44237
- DTXSID50589794
- EN300-362448
- MDL： MFCD08272046
- Inchi： 1S/C6H8ClN3/c1-4-3-5(7)10-6(8-2)9-4/h3H,1-2H3,(H,8,9,10)
- InChI Key： XNVNMEQYZOCXNK-UHFFFAOYSA-N
- SMILES： ClC1=CC(C)=NC(=N1)NC

Computed Properties

Exact Mass: 157.04100
Monoisotopic Mass: 157.0406750g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 109
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 37.8Å²

Experimental Properties

Color/Form: NA
Density: 1.3±0.1 g/cm3
Boiling Point: 279.8±32.0 °C at 760 mmHg
Flash Point: 193.7±15.2 °C
PSA: 37.81000
LogP: 1.55310

4-Chloro-N,6-dimethylpyrimidin-2-amine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

4-Chloro-N,6-dimethylpyrimidin-2-amine Pricemore >>

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